![molecular formula C14H12F3NO2S B075611 4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide CAS No. 1584-58-3](/img/structure/B75611.png)
4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide
Overview
Description
4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide is a chemical compound with the CAS Number: 1584-58-3. Its molecular formula is C14H12F3NO2S and it has a molecular weight of 315.32 .
Molecular Structure Analysis
The molecular structure of 4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide is represented by the linear formula C14H12F3NO2S .Scientific Research Applications
Drug Development
The trifluoromethyl group, which is part of the “4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide” compound, has been found in many FDA-approved drugs over the last 20 years . This group is known to exhibit numerous pharmacological activities , making it a valuable component in the development of new drugs.
Antitumor Activity
Trifluoromethyl-containing compounds have shown promising results in antitumor activity evaluations . For instance, some polysubstituted pyrimidine derivatives containing trifluoromethyl groups have demonstrated moderate anti-proliferative activities against various human tumor cell lines .
Development of Antineoplastic Drugs
Compounds with a pyrimidine moiety, which can be found in “4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide”, have broad pharmacological activities. They are used in the development of antineoplastic drugs like Rociletinib and Osimertinib .
Anion Sensing Applications
While there’s no direct reference to “4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide” in anion sensing applications, trifluoromethyl-containing compounds have been studied for such uses . The unique properties of the trifluoromethyl group could potentially be utilized in this field.
Safety and Hazards
properties
IUPAC Name |
4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F3NO2S/c1-10-5-7-13(8-6-10)21(19,20)18-12-4-2-3-11(9-12)14(15,16)17/h2-9,18H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAQWXSZWFLYJOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F3NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90356922 | |
Record name | 4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90356922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1584-58-3 | |
Record name | 4-methyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90356922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.